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Compound of Interest

Compound Name: Fidas-3

Cat. No.: B8104071

Fidas-3 Instrument Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with best practices for maintaining and troubleshooting the Fidas® 3 instrument
(and related Fidas® 200 series).

Troubleshooting Guide

This guide provides solutions to common issues encountered during Fidas® instrument
operation.

Q1: What should I do if the instrument does not power on?

Al: First, check that the mains voltage indicated on the type label corresponds to the voltage at
your location.[1] The manufacturer is not liable for damages resulting from operation with an
improper mains voltage.[1] Ensure the power cable is securely connected to both the
instrument and the power outlet. Check the two fuses (T 2 A/ 250 V) on the back of the control
unit.[1] If the fuses are blown, replace them with new ones of the same type and rating. If the
instrument still does not power on, contact Palas® technical support.[1][2]

Q2: My measurement readings seem inaccurate or are fluctuating unexpectedly. What could be
the cause?
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A2: Inaccurate readings can stem from several sources. Follow these steps to diagnose the

issue:

e Check for Environmental Factors: Ensure the instrument is operated in a dry room with an
ambient temperature between 0°C and +40°C.[1] Avoid operating in corrosive or explosive
environments, or areas with strong electric or electromagnetic fields.[1]

 Inspect the Sampling System: Verify that the sampling head and tube are unobstructed and
correctly installed.[2] Check for any foreign objects in the tube by holding it up to a light
source.[2]

o Check for Leaks: A leak in the system can lead to incorrect volume flow and, consequently,
inaccurate measurements. The Fidas® system has a function to check the tightness of the
total system as part of its calibration procedure.[1]

o Clean the Aerosol Sensor: A polluted aerosol sensor is a common cause of erroneous
readings. The red error dot on the device may illuminate if the sensor is severely polluted.
Refer to the maintenance section for instructions on cleaning the optical glass of the aerosol
sensor.

e |nitiate a Calibration Check: The instrument's calibration can be verified on-site. If the
readings are consistently off, a recalibration might be necessary.

Q3: The instrument is displaying an error message. What does it mean?

A3: The Fidas® 200 series operating manual contains a dedicated chapter on error messages.
While the specific error codes are not detailed in the available search results, the manual
indicates that most problems can be resolved through cleaning or calibration procedures.[2] If
you encounter an error message that you cannot resolve, it is recommended to contact Palas®
or your sales partner for assistance. When contacting support, be prepared to provide the
serial number of your device.[2]

Q4: I've noticed a decrease in the instrument's flow rate. What should | do?

A4: A reduced flow rate can be caused by a blockage in the sampling system or a problem with
the pump.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://uploads-ssl.webflow.com/628397868d2bbbf9b0a6363d/6396fe8b4d8563ca997c590e_Palas%20Fidas%20Operating%20Manual.pdf
https://uploads-ssl.webflow.com/628397868d2bbbf9b0a6363d/6396fe8b4d8563ca997c590e_Palas%20Fidas%20Operating%20Manual.pdf
https://www.manualslib.com/manual/2089210/Palas-Fidas-200-Series.html
https://www.manualslib.com/manual/2089210/Palas-Fidas-200-Series.html
https://uploads-ssl.webflow.com/628397868d2bbbf9b0a6363d/6396fe8b4d8563ca997c590e_Palas%20Fidas%20Operating%20Manual.pdf
https://www.manualslib.com/manual/2089210/Palas-Fidas-200-Series.html
https://www.manualslib.com/manual/2089210/Palas-Fidas-200-Series.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

 Inspect for Blockages: Check the sampling head and tube for any obstructions.

e Check the Pump Filter: The filters for the pumps should be replaced every 12 months. A
clogged filter can restrict airflow.

o Listen to the Pump: If the pump is making unusual noises, it may require servicing. The
suction pump assembly can be replaced if necessary.[3]

Frequently Asked Questions (FAQs)
Q1: How often should I perform routine maintenance on my Fidas® instrument?

Al: Regular maintenance is crucial for the longevity and accuracy of your instrument. A
recommended maintenance schedule is provided in the table below.

Q2: What is the recommended procedure for cleaning the aerosol sensor?

A2: To clean the aerosol sensor, you will need a special cloth for optics. Do not touch the
optical glass with your fingers or use cleaning agents like acetone, as this can cause physical
damage. To access the optical glass, you will need to release the socket screws on the sample
collection tube bracket and carefully lift out the tube and bracket vertically to avoid scratching
the glass.

Q3: Can | perform a calibration of the Fidas® instrument myself?

A3: Yes, the Fidas® system is designed to allow for on-site calibration checks and adjustments
using a monodisperse test powder.[4][5] This allows you to verify the instrument's accuracy
without sending it back to the manufacturer.

Q4: What are the key steps in the on-site calibration process?

A4: The complete on-site calibration procedure consists of five main steps:[1]
o Automatic offset adjustment.

e Check of the tightness of the total system.

¢ Adjustment of the sensitivity of the particle sensor.
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e Check of the particle flow in the particle sensor.

e Check of the volume flow.

Q5: Where can | find the operating manual for my Fidas® instrument?

A5: The operating manual for the Fidas® 200 series can be downloaded from the ManualsLib

website.[2] It is essential to read the operating instructions thoroughly before operating the

instrument.[1]

Data Presentation

Table 1: Fidas® 200 Series Maintenance Schedule

Frequency

Maintenance Task

Notes

Every 3 Months

Verify and calibrate the

measuring system.

On-site calibration can be

performed by the user.

Every 6 Months

Clean the aerosol sensor

optical glasses.

Use only a special cloth for

optics.

Every 12 Months

Replace filters for pumps.

Replace sealing rings.

As Needed

Clean sampling head Sigma-2.

Dependent on the level of

environmental pollution.

After 43,800 hours (5 years of

continuous operation)

"Service C" message will

appear.

This is an informational
message; the device can
continue to operate. Contact
Palas® for professional

servicing.

Table 2: Fidas® 200 Technical Specifications
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Parameter Specification

Measurement Principle Optical light-scattering
Measurement Range (Size) 0.18 - 100 pm (3 measuring ranges)
Measurement Range (Number C_N) 0 - 20,000 particles/cm3

Volume Flow 4.8 l/min £ 0.3 m3/h

o Digital, 20 MHz processor, 256 raw data
Data Acquisition

channels
Light Source LED
Interfaces USB, Ethernet, RS232/485, Wi-Fi
Operating Conditions +51t0 +40 °C

Experimental Protocols

On-Site Calibration Protocol (General Overview)

This protocol provides a general outline for performing an on-site calibration of a Fidas®
instrument using a monodisperse test powder. For detailed, step-by-step instructions, please
refer to the official Palas® Fidas® operating manual for your specific model.

Objective: To verify and, if necessary, adjust the calibration of the Fidas® instrument to ensure
accurate measurement of particle size and concentration.

Materials:

Fidas® instrument

Monodisperse test powder (provided by the manufacturer)

Aerosol generator (if required for the test powder)

Zero-air or HEPA-filtered air source

Procedure:
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« Initiate Calibration Mode: Access the calibration menu through the instrument's software
interface.

o Perform Automatic Offset Adjustment: The instrument will automatically measure and adjust
its internal electronic offset.

e Conduct System Tightness Check: The instrument will perform a leak check to ensure the
integrity of the system.

o Prepare the Test Aerosol: Following the manufacturer's instructions, prepare the
monodisperse test powder for aerosolization.

« Introduce the Test Aerosol: Introduce the generated test aerosol into the sampling inlet of the
Fidas® instrument.

o Adjust Sensor Sensitivity: The instrument will measure the particle size and concentration of
the test aerosol. Based on the known properties of the test powder, the software will guide
you through adjusting the sensitivity of the particle sensor.

» Verify Particle Flow: The system will check the particle flow within the sensor to ensure it is

optimal.

» Verify Volume Flow: The instrument will verify that the volume flow rate is within the specified

tolerance.

e Save and Exit: Once all steps are completed successfully, save the new calibration settings
and exit the calibration mode.

Mandatory Visualizations
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Caption: A flowchart illustrating the general troubleshooting workflow for the Fidas-3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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